Cas no 2156857-22-4 (2-amino-4,5-dihydroxypentanamide)

• Product Name: 2-amino-4,5-dihydroxypentanamide
• CAS No: 2156857-22-4
• MF: C₅H₁₂N₂O₃
• MW: 148.160381317139
• CID: 5945650
• PubChem ID: 165607006
• Update Time: 2025-05-24

2-amino-4,5-dihydroxypentanamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-4,5-dihydroxypentanamide
• 2156857-22-4
• EN300-1299059

• Inchi： 1S/C5H12N2O3/c6-4(5(7)10)1-3(9)2-8/h3-4,8-9H,1-2,6H2,(H2,7,10)
• InChI Key： HSBLWNMSRBSOSH-UHFFFAOYSA-N
• SMILES： OC(CO)CC(C(N)=O)N

Computed Properties

• Exact Mass: 148.08479225g/mol
• Monoisotopic Mass: 148.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 110Ų

Additional information on 2-amino-4,5-dihydroxypentanamide

Compound CAS No. 2156857-22-4: 2-Amino-4,5-Dihydroxypentanamide

The compound with CAS No. 2156857-22-4, commonly referred to as 2-amino-4,5-dihydroxypentanamide, is a unique organic molecule that has garnered significant attention in the fields of chemistry and pharmacology. This compound is characterized by its pentanamide backbone, with amino and dihydroxy functional groups positioned at specific sites along the carbon chain. The presence of these functional groups imparts distinctive chemical properties, making it a subject of interest for researchers exploring its potential applications in drug development and material science.

Recent studies have highlighted the biological activity of 2-amino-4,5-dihydroxypentanamide, particularly in relation to its ability to interact with cellular signaling pathways. Researchers have found that this compound exhibits antioxidant properties, which could be beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular conditions. Furthermore, preliminary findings suggest that it may possess anti-inflammatory effects, making it a promising candidate for the development of novel anti-inflammatory agents.

The synthesis of 2-amino-4,5-dihydroxypentanamide involves a multi-step process that typically begins with the preparation of the corresponding amino alcohol intermediate. This intermediate undergoes further modifications to introduce the amide functionality at the terminal end of the carbon chain. The reaction conditions, including temperature and pH levels, play a crucial role in ensuring the formation of the desired product with high purity and yield. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the structural integrity of the synthesized compound.

In terms of applications, 2-amino-4,5-dihydroxypentanamide has shown potential in the field of biochemistry, particularly in enzyme inhibition studies. Its ability to bind to specific enzyme active sites suggests that it could serve as a lead compound for designing more potent inhibitors targeting various metabolic pathways. Additionally, ongoing research is exploring its role in neuroprotection, where it has demonstrated promising results in protecting neurons from damage induced by reactive oxygen species.

The structural uniqueness of 2-amino-4,5-dihydroxypentanamide also lends itself to applications in material science. Its ability to form hydrogen bonds due to the presence of hydroxyl and amide groups makes it a candidate for use in creating bio-inspired materials with tailored mechanical and chemical properties. Researchers are investigating its potential as a building block for constructing self-healing polymers and stimuli-responsive materials.

In conclusion, CAS No. 2156857-22-4, or 2-amino-4,5-dihydroxypentanamide, represents a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and promising biological activities make it an intriguing subject for further research. As advancements in synthetic methodologies and analytical techniques continue to evolve, the full potential of this compound is expected to be unlocked, paving the way for innovative solutions in medicine and materials science.